2-oxo-2H-chromen-7-yl 2-furoate

• IUPAC Name: (2-oxochromen-7-yl) furan-2-carboxylate
• InChI: InChI=1S/C14H8O5/c15-13-6-4-9-3-5-10(8-12(9)19-13)18-14(16)11-2-1-7-17-11/h1-8H
• InChI Key: MCGYPIOCZXKALM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)OC2=CC3=C(C=C2)C=CC(=O)O3
• Molecular Formula: C14H8O5
• Molecular Weight: 256.21 g/mol

Description

2-oxo-2H-chromen-7-yl 2-furoate is a useful research compound. Its molecular formula is C14H8O5 and its molecular weight is 256.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 256.03717335 g/mol and the complexity rating of the compound is 403. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

• Design and Synthesis of Thiazolidin-4-ones : This research involves the design and synthesis of thiazolidin-4-ones based on 7-hydroxy-2-oxo-2H-chromen-4-yl acetic acid, demonstrating its utility in the synthesis of antibacterial compounds (Čačić et al., 2009).
• X-ray Crystallography : The structure of ethyl 2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was determined using single-crystal X-ray crystallography, highlighting the role of 2-oxo-2H-chromen in structural chemistry (Manolov et al., 2012).

Fluorescence and Antimicrobial Studies

• Fluorescence Properties of Heterochelates : Research on fluorescence properties of derivatives, including 3-(2-oxo-2H-chromen-3-yl)-4H-furo[3,2-c]chromen-4-one, showed potential for application in fluorescence studies and antimicrobial activity (Kharadi & Patel, 2010).

Polymer Science and Dielectric Properties

• Functionalized Polymers : A study synthesized polymers functionalized with coumarone and diethanolamine, providing insights into the dielectric properties and potential applications in material science (Bezgin et al., 2015).

Synthesis of Novel Compounds

• Esterification and Synthesis of Novel Compounds : Research on the esterifications of derivatives of 2-oxo-2H-chromen revealed the synthesis of new compounds, contributing to the field of organic chemistry (Sun et al., 2008).
• Antineoplastic Activity : A study on 3-(2-oxo-2H-chromen-3-yl)-2-oxo-2H,5H-pyrano[3,2-c]chromene derivatives explored their synthesis and antineoplastic activity, indicating potential in cancer research (Gašparová et al., 2013).